Journal Name:Journal of Phase Equilibria and Diffusion
Journal ISSN:1547-7037
IF:1.284
Journal Website:http://link.springer.com/journal/11669
Year of Origin:0
Publisher:Springer New York
Number of Articles Per Year:83
Publishing Cycle:Bimonthly
OA or Not:Not
Sensitive monitoring of refractive index by surface plasmon resonance (SPR) with a gold α-iron (III) oxide thin film
Journal of Phase Equilibria and Diffusion ( IF 1.284 ) Pub Date: 2023-03-01 , DOI: 10.1080/10739149.2023.2180030
AbstractIn order to solve the problem that the optical fiber surface plasmon resonance (SPR) sensor is insufficiently sensitive for biomolecule detection, a novel sensing probe was proposed and designed, where the semiconductor material α-Fe2O3 was introduced for the first time. The α-Fe2O3 with high refractive index enhances the electric field and evanescent field depth at the interface between the α-Fe2O3 film and the ambient medium, resulting a sensitive performance. The characteristics of the sensors with gold film and α-Fe2O3 film at different thicknesses were analyzed and compared by finite element method. The thicker the α-Fe2O3 film, the higher the sensitivity. When the thickness of gold nanofilm is 50 nm and the thickness of α-Fe2O3 nanofilm is 20 nm, the highest figure of merit (FOM) is 50.98 RIU−1, corresponding to a sensitivity of 4800 nm/RIU, which is 2.16 times more sensitive than the traditional SPR sensor. In addition, three α-Fe2O3 film thickness-assisted SPR sensors were successfully prepared with the highest sensitivity of 4173.1 nm/RIU, which is nearly two times higher than without the α-Fe2O3 film. The enhancement after introducing α-Fe2O3 nanofilms and its promising application in the field of biosensing were confirmed through experiments and simulations.
Detail
Determination of methane during anaerobic digestion by tunable diode laser absorption spectroscopy (TDLAS)
Journal of Phase Equilibria and Diffusion ( IF 1.284 ) Pub Date: 2023-01-12 , DOI: 10.1080/10739149.2023.2167211
AbstractThis paper presents the design and application of a near-infrared laser absorption-based sensor for methane measurements during anaerobic digestion using an optical probe inserted into an anaerobic tank reactor. The wavelength of the laser was scanned across the absorption lines of methane near 1.65 µm to provide the real-time concentration. A probe was designed for optical measurement. This technique was validated by measuring methane in the laboratory and anaerobic digestion tank reactor. A set of reference values spanning from 30 to 52%, covering the typical concentrations during anaerobic digestion, were measured to validate the reliability of the system. The spectrometrically derived methane concentrations showed high consistency with the reference values, and an R2 of 0.999 revealed that the system was reliable. In addition, the detection limit was estimated by the uncertainty of the intercept to be 0.27% with an accuracy of 0.1% and a temporal resolution of 1 s.
Detail
Surface plasmon resonance sensor for refractive index and temperature measurement based upon a double-sided polished microstructured fiber
Journal of Phase Equilibria and Diffusion ( IF 1.284 ) Pub Date: 2022-09-29 , DOI: 10.1080/10739149.2022.2127759
AbstractThis paper reports a double-sided polished microstructured fiber based on the refractive index that simultaneously measures the refractive index and temperature. Two polished planes were introduced into the cladding. A gold film and polydimethylsiloxane are deposited on one side of the plane for temperature measurements, and graphene layers are coated on the surface of the silver film on the other side for refractive index measurements. The finite element method is used to characterize the sensing characteristics of the sensor. The results show that when the liquid refractive index is from 1.36 to 1.4 and the temperature from 70 °C to 110 °C, the maximum sensitivity of the sensor is 15,000 nm/RIU and 8.8 nm/°C, respectively. The double-sided polished structure facilitates the development of multi-parameter measurement sensors for various applications.
Detail
Highly selective sol-gel derived optical sensor using 2,6-dichlorophenolindophenol for the sensitive determination of aqueous iron(III)
Journal of Phase Equilibria and Diffusion ( IF 1.284 ) Pub Date: 2023-03-03 , DOI: 10.1080/10739149.2023.2184830
AbstractThe design and fabrication of a novel high-sensitivity optical sensor is reported that is highly selective for aqueous Fe3+. 2,6-Dichlorophenolindophenol is embedded in a film by the sol-gel method, which plays the role of the sensing element for Fe3+. The sensor selectively determined Fe(III) ion across a wide dynamic range from 1.70 × 10−8 to 3.31 × 10−3 M at pH 4.4 with a detection limit of 1.22 × 10−8 M. The response of the sensor is fully reversible and is selective for Fe3+. The microporous nature of the stable sol-gel coating provides a unique optical membrane that gives reliable measurements. In addition, the sensor exhibits a long lifetime, long-term stability, and good repeatability. This sensor was successfully used to determine Fe3+ in tap and river water and showed satisfactory results.
Detail
Characterization of the degradation of dipyrone (metamizole) in expired oral pharmaceutical products by Raman spectroscopy and principal component analysis (PCA)
Journal of Phase Equilibria and Diffusion ( IF 1.284 ) Pub Date: 2022-12-22 , DOI: 10.1080/10739149.2022.2158857
AbstractStability studies are essential to ensure that a drug maintains its qualities after leaving the production line until the end of the validity date. This study aimed to identify the alterations related to shelf time in commercial formulations containing dipyrone (metamizole) and to model the shelf time by Raman spectroscopy (830 nm, 350 mW). Spectra of nine commercial medicines containing dipyrone sodium were obtained during the validity period (valid samples) and after the expiration date (overdue samples) with shelf times ranging from 46 to 62 months. The spectra were compared to identify changes due to the dipyrone degradation and develop a model to estimate the shelf time. The Raman analysis of valid and overdue samples showed peaks due to the hydrolysis-oxidation of dipyrone: a blue-shift (N feature in the difference spectrum) of the bands assigned to aromatic and pyrazole rings due to the presence of the metabolite N-methylaminoantipyrine, a decrease in peaks related to the dissociation of − SO3Na due to the hydrolysis/oxidation, and an increase in peaks associated with sodium sulfate/disulfate. A regression model based upon principal component analysis (PCA) showed a strong correlation between shelf time and the PCA variable PC2 (Pearson’s correlation coefficient r = 0.804). The study showed the feasibility of Raman spectroscopy in identifying the degradation of dipyrone sodium to characterize the shelf time and use in the quality control of commercial medicines.
Detail
Highly sensitive modified giant magnetometer resistance measurement system for the determination of superparamagnetic nanoparticles in continuous flow with application for the separation of biomarkers
Journal of Phase Equilibria and Diffusion ( IF 1.284 ) Pub Date: 2022-11-07 , DOI: 10.1080/10739149.2022.2143374
AbstractA highly sensitive magnetic measurement system was successfully developed using a modified commercial giant magnetometer resistance (GMR) sensor. The device was placed in a highly uniform magnetic field that was generated by two Helmholtz coil pairs which emit magnetic fields in perpendicular directions to magnetize the SPMNPs and bias the GMR sensor to a linear operating range. The system was used to quantitatively determine the concentrations of superparamagnetic nanoparticles in continuous flow. The characteristics of the proposed system were investigated using three types of superparamagnetic nanoparticles: CoFe2O4, CoFe2O4@Fe3O4, and Fe3O4 with different average particle sizes and magnetic saturation. Coupled with the lock-in measurements, the limit of detection (LOD) for the Fe3O4 nanoparticles was 15.5 μg/mL. The limits of detection for CoFe2O4 and CoFe2O4@Fe3O4 were 74 μg/mL and 96.5 μg/mL, respectively. The results show that Fe3O4 is suitable for this system for the separation and quantification of biomarkers in diagnostics.
Detail
Preparation of a metal organic framework (MOF)-based monolithic column for the solid-phase extraction (SPE) of diosmetin from traditional Chinese medicine with determination by high-performance liquid chromatography (HPLC)
Journal of Phase Equilibria and Diffusion ( IF 1.284 ) Pub Date: 2022-09-13 , DOI: 10.1080/10739149.2022.2120894
A metal organic framework (MOF)-based monolithic column was prepared by in situ polymerization using modified MIL-101-NH2 and glycidyl methacrylate (GMA) as monomers. The monolithic column was used...
Detail
Supervisory system for automated simulated moving bed (SMB) liquid chromatography (LC)
Journal of Phase Equilibria and Diffusion ( IF 1.284 ) Pub Date: 2022-09-29 , DOI: 10.1080/10739149.2022.2128371
AbstractPraziquantel (PZQ) is a racemic mixture prescribed for Schistosomiasis disease treatment. However, only the enantiomer (R)-PZQ presents demonstrated efficiency against infirmity; the (S)-PZQ causes sickness and vomiting due to its bitter taste. The simulated moving bed chromatography system (SMB) is a well-established separation process applied in many branches of the chemical industry from drug purification stages to food processing systems. In order to implement and operate an SMB for the PZQ separation, allowing the production of medication with proven efficiency and without side effects, a LabVIEW supervisory system was developed. The automated software remotely controlled all equipment in the operational unit, such as automatic pumps, multi-position valves for flow rate alignments, and a chiral detector. Two experiments were conducted to characterize the system’s operational properties and efficiency. The first set of results demonstrated that the data acquisition programming retrieved information constantly, evidencing a direct correlation between the internal liquid pressure and the valve system position, with mean pressure values of approximately 50 bar. The second set of results demonstrated the SMB efficiency, with the raffinate stream producing (R)-PZQ of 100% purity.
Detail
Compact turnkey system for multi-contact diode lasers for portable spectroscopic applications
Journal of Phase Equilibria and Diffusion ( IF 1.284 ) Pub Date: 2023-06-13 , DOI: 10.1080/10739149.2023.2223659
AbstractDiode laser-based light sources allow the implementation of features to meet specific application requirements. Besides output power and specific wavelength, this can also include spectral tunability, an alternating operation between two different wavelengths, or a well-defined parallel operation at two wavelengths. Potential applications involve spectroscopic systems and applications, e.g., in Raman spectroscopy, especially shifted excitation Raman difference spectroscopy (SERDS) or sequentially shifted Raman spectroscopy, absorption spectroscopy, or the generation of THz radiation. To meet these demands, diode laser based light sources often use a multi-contact layout. Their operation may require multiple individually adjustable current sources, adjustable galvanically isolated current sources, regulated temperature stabilization and heat removal. Moreover, an interface, e.g., a fiber coupling unit is required to transfer the laser light to the experiment. In this paper, a compact turnkey system is reported meeting these requirements with up to 10 current sources, 2 galvanically isolated current sources, integrated temperature control and an interface for laser light transfer is presented. The system has dimensions of 177 mm × 124 mm × 48 mm and is controlled via a standard USB interface. It additionally provides a synchronization signal for implementation into multi-instrument setups. The current sources are based on implemented dual continuous wave p-type laser diode drivers. Ten current sources with 750 mA enabling switching frequencies up to 1000 Hz and four galvanically isolated current sources with 2 W are available. For temperature control, a TEC controller is used. An effective cooling system allows 10 W of thermal load to be removed. The integration of this turnkey-system into a portable shifted excitation Raman difference spectroscopy sensor system is briefly presented as an example application.
Detail
Double-sided photonic crystal fiber (PCF) temperature and refractive index (RI) sensor based on surface plasmon resonance (SPR)
Journal of Phase Equilibria and Diffusion ( IF 1.284 ) Pub Date: 2022-05-23 , DOI: 10.1080/10739149.2022.2078835
AbstractA double-sided photonic crystal fiber (PCF) temperature and refractive index (RI) sensor based on surface plasmon resonance (SPR) is reported to simultaneously measure temperature and RI. An arc groove covered with gold is filled with chloroform for temperature detection. The D-shaped plane coated with silver is in direct contact with the analyte to provide the RI. Two independent channels distinguish temperature and RI changes, thus completely solving the cross-sensitivity problem. The sensing characteristics of the plane coating, arc coating, and inner ring coating are discussed. The influence of gold film closure on the optimum RI measurement range was identified, and the best sensing structure of chloroform as a temperature-sensitive material is obtained. The sensing characteristics of different types of metal films are investigated. It is concluded that the band separation may be achieved by plating gold film and silver film in the arc groove and D-plane, respectively. The influence of the central angle of the arc groove on the sensor characteristics was investigated. High-order resonance may be avoided at a 180° center angle. The influence of the thickness of the metal film on the sensitivity of the sensor is studied numerically, and the optimal coating thickness is 50 nm. This work simplifies the selection of the RI range of sensing materials and provides a new approach to solve the high-order resonance and band interference in SPR multi-parameter sensors.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 CHEMISTRY, PHYSICAL 物理化学4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
17.60 40 Science Citation Index Expanded Not
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